N-Nitroso Aripiprazole

• Molecular Formula: C23H26Cl2N4O3
• Molecular Weight: 477.4 g/mol
• InChI: InChI=1S/C23H26Cl2N4O3/c24-19-4-3-5-20(23(19)25)28-13-11-27(12-14-28)10-1-2-15-32-18-8-6-17-7-9-22(30)29(26-31)21(17)16-18/h3-6,8,16H,1-2,7,9-15H2
• InChIKey: HBRBKLCTYMCIFP-UHFFFAOYSA-N

N-Nitroso Aripiprazole: Chemical Identity & Procurement Rationale

N-Nitroso Aripiprazole is a Nitrosamine Drug Substance-Related Impurity (NDSRI) derived from the atypical antipsychotic active pharmaceutical ingredient (API) aripiprazole. It exists as a family of closely related N-nitroso derivatives, the most prominent of which is 1-(2,3-dichlorophenyl)-4-nitrosopiperazine (DCNP), designated as Aripiprazole Nitroso Impurity 1, EP Impurity B, and USP Related Compound C [1]. This compound is formed through N-nitrosation of the secondary piperazine amine present in the aripiprazole molecular scaffold and is classified within the "cohort of concern" of N-nitroso compounds due to their established genotoxic and carcinogenic potential [2]. Regulatory agencies including the FDA, EMA, and TGA have established a compound-specific Acceptable Intake (AI) limit of 400 ng/day for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine, placing it in Carcinogenic Potency Categorization Approach (CPCA) category 3 [3]. As a pharmacopoeially designated impurity reference standard essential for ANDA and NDA regulatory submissions, N-Nitroso Aripiprazole serves a non-substitutable role in analytical method development, method validation, and quality control of aripiprazole drug substance and finished pharmaceutical products [4].

Regulatory Requirement

Non-substitutable impurity reference standard for aripiprazole ANDA and NDA submissions

Compendial Identity

EP Impurity B / USP Related Compound C, traceable to official monographs

Analytical Use

LC-MS/MS method validation, stability-indicating assays, and QC batch release

• [1] Veeprho. N-Nitroso Aripiprazole EP Impurity B (CAS 2989508-28-1) – Product Technical Datasheet. 2024. Available at: https://veeprho.com/impurities/1-23-dichlorophenyl-4-nitrosopiperazine/ View Source
• [2] Bharate SS. Nitrosamines crisis in pharmaceuticals – Insights on toxicological implications, root causes and risk assessment: A systematic review. Pharmaceutical Medicine. 2023. Available at: https://pmc.ncbi.nlm.nih.gov View Source
• [3] Therapeutic Goods Administration (TGA), Australian Government. Established Acceptable Intake for Nitrosamines in Medicines. Published 24 August 2023; Updated 31 January 2024. Available at: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
• [4] SynZeal Research. N-Nitroso Aripiprazole – Product Technical Datasheet. Available at: https://www.synzeal.com View Source

Why Generic Nitrosamine Standards Cannot Substitute for N-Nitroso Aripiprazole

Generic nitrosamine reference standards or N-nitroso compounds from other drug classes cannot be interchanged with N-Nitroso Aripiprazole because regulatory authorities mandate the use of product-specific NDSRI reference materials for method validation and quality control in ANDA and NDA submissions [1]. The compound's 400 ng/day AI limit is not a class-based default; it was specifically derived for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine through read-across and carcinogenicity data evaluation, distinguishing it from the generic N-nitroso-piperazine class default AI of 153 ng/day established by Dobo et al. (2022) [2]. Furthermore, different aripiprazole nitrosamine impurities (e.g., EP Impurity B vs. EP Impurity E vs. EP Impurity F) possess distinct chemical structures, molecular weights, chromatographic retention behaviors, and potentially divergent toxicological profiles—rendering any single non-specific nitrosamine standard analytically and regulatorily inadequate for comprehensive aripiprazole impurity profiling [3]. Substitution risks include failed method specificity validation, inaccurate quantification of nitrosamine levels relative to the established AI limit, and potential rejection of regulatory submissions due to inadequate nitrosamine risk assessment data [4].

Target

Product-specific NDSRI with regulator-assigned AI limit (aripiprazole DCNP)

≠

Generic N-nitroso-piperazine class default or non-aripiprazole impurity

Identity

EP Impurity B (MW 260.12) vs. EP Impurity E (oxidized) vs. full-length nitroso aripiprazole (MW 477.39)

≠

Single generic nitrosamine standard cannot resolve distinct impurity peaks

Regulatory

Compendial traceability (EP/USP) and product-specific AI documentation

≠

Non-compendial standard risks method rejection or Major Objection

• [1] Veeprho. N-Nitroso Aripiprazole – Product Page. 2023. Available at: https://veeprho.com/ko/impurities/n-nitroso-aripiprazole/ View Source
• [2] USP Nitrosamines Exchange. AI Limit for 1-Nitrosopiperazine (citing Dobo et al. 2022, Structural Group 10, AI = 153 ng/day). Published 2 June 2025. Available at: https://nitrosamines.usp.org View Source
• [3] SynZeal Research. N-Nitroso Aripiprazole EP Impurity E and EP Impurity F – Product Technical Datasheets. Available at: https://www.synzeal.com View Source
• [4] EMA/CMDh. Nitrosamine Q&A Document – Appendix 1 Revision (January 2024). Published via GMP Navigator, 5 February 2024. Available at: https://www.gmp-navigator.com View Source

N-Nitroso Aripiprazole: Comparative Evidence Guide

Acceptable Intake Comparison: DCNP vs. High- and Low-Potency Nitrosamines

The TGA-established AI limit for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine (the DCNP form of N-Nitroso Aripiprazole) is 400 ng/day with CPCA potency category 3 [1]. This places DCNP at an intermediate potency tier: it is 22.2-fold less potent (i.e., has a less stringent AI) than N-nitroso-desmethyl sumatriptan (AI = 18 ng/day, CPCA category 2), and 3.75-fold more potent (i.e., has a more stringent AI) than N-nitroso-urapidil (AI = 1500 ng/day, CPCA category 4) [2][3]. This intermediate positioning means that analytical methods for aripiprazole must achieve quantification limits distinctly different from those required for either high-potency nitrosamine drugs (e.g., sumatriptan) or low-potency nitrosamine drugs (e.g., urapidil), directly impacting LOQ requirements and method sensitivity design [4].

AI vs. high/low potency

Head-to-head

AI 400 ng/day (CPCA 3), 22.2× less potent than sumatriptan NDSRI (18 ng/day), 3.75× more potent than urapidil NDSRI (1500 ng/day)

Defines LOQ range unique to aripiprazole methods

Neither ultra-trace nor relaxed sensitivity fits; compound-specific standard required

Evidence Dimension	Regulatory Acceptable Intake (AI) limit and CPCA carcinogenic potency category
Target Compound Data	AI = 400 ng/day; CPCA Category 3
Comparator Or Baseline	N-nitroso-desmethyl sumatriptan: AI = 18 ng/day, CPCA Category 2; N-nitroso-urapidil: AI = 1500 ng/day, CPCA Category 4
Quantified Difference	DCNP is 22.2× less potent than N-nitroso-desmethyl sumatriptan (400 vs. 18 ng/day); DCNP is 3.75× more potent than N-nitroso-urapidil (1500 vs. 400 ng/day)
Conditions	Regulatory AI limits established by TGA/EMA/FDA for all routes of administration; CPCA categorization per ICH M7 guideline framework

Why This Matters

The intermediate AI of 400 ng/day dictates the analytical method LOQ that must be achieved specifically for aripiprazole products—neither the ultra-trace sensitivity required for sumatriptan (≤1.8 ng/mL order) nor the more relaxed sensitivity adequate for urapidil (≤150 ng/mL order) is appropriate, making procurement of the compound-specific reference standard essential for validated method development.

• [1] TGA. Established Acceptable Intake for Nitrosamines in Medicines. AI for 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine: 400 ng/day, CPCA 3. Published 31 January 2024. View Source
• [2] National Tribune. Updated Acceptable Intakes for Established N-Nitrosamines in Medicines. AI for N-nitroso-desmethyl sumatriptan: 18 ng/day; AI for 1-(2,3-dichlorophenyl)-4-nitrosopiperazine: 400 ng/day. Published 31 January 2024. View Source
• [3] Media Direct Australia. Revised Intake Guidelines for N-Nitrosamines in Medicines. AI for N-nitroso-urapidil: 1500 ng/day. Published 31 January 2024. View Source
• [4] LinkedIn / Krishna Kishore Malladi. Insights into Nitrosamine Drug Substance-Related Impurities (NDSRIs): CPCA Categories and AI Limits Comparison Table. Published 14 June 2024. View Source

Compound-Specific AI vs. N-Nitroso-Piperazine Class Default

According to Dobo et al. (2022), the N-nitroso-piperazine structural group (Group 10) carries a class-default AI of 153 ng/day, derived from the lowest robust TD50 within the group (1,2,6-trimethyl-4-nitrosopiperazine) [1]. However, 1-(2,3-dichlorophenyl)-4-nitrosopiperazine (DCNP) was assigned a compound-specific AI of 400 ng/day by regulatory agencies—a value 2.6-fold higher (less stringent) than the class default [2]. This divergence indicates that regulatory reviewers determined DCNP to be less potent than the most conservative class read-across would suggest, likely due to the electron-withdrawing effect of the 2,3-dichlorophenyl substituent reducing nitrosamine bioactivation potential relative to unsubstituted or methyl-substituted N-nitroso-piperazines [3]. By contrast, N-nitroso-ciprofloxacin (also an N-nitroso-piperazine) defaults to the class AI of 153 ng/day, demonstrating that DCNP's higher AI is compound-specific and not generalizable across the N-nitroso-piperazine subclass [4].

AI vs. class default

Class-level

DCNP AI 400 ng/day (2.6× higher) vs. N-nitroso-piperazine class default 153 ng/day

Compound-specific AI prevents over/underestimation

Class read-across not sufficient; regulator-assigned value applies

Evidence Dimension	Compound-specific regulatory AI limit vs. structural class default AI
Target Compound Data	DCNP: AI = 400 ng/day (compound-specific, regulator-assigned)
Comparator Or Baseline	N-nitroso-piperazine class default: AI = 153 ng/day (Dobo 2022, Group 10); N-nitroso-ciprofloxacin: AI = 153 ng/day (class default applied)
Quantified Difference	DCNP AI is 2.6× higher (less stringent) than the N-nitroso-piperazine class default (400 vs. 153 ng/day)
Conditions	Regulatory AI derivation using read-across from 1,2,6-trimethyl-4-nitrosopiperazine TD50 data per Dobo et al. (2022) framework; CPCA categorization applied by EMA/FDA/TGA

Why This Matters

Procurement of a generic N-nitroso-piperazine reference standard is scientifically and regulatorily inappropriate because DCNP has a distinct, officially assigned AI that differs from the class default; using class-based assumptions would lead to either over-estimation of risk (triggering unnecessary investigations) or potential underestimation if the wrong surrogate is selected.

• [1] USP Nitrosamines Exchange. AI Limit for 1-Nitrosopiperazine (citing Dobo KL et al., Chem. Res. Toxicol. 2022, 35, 475 – Structural Group 10 AI = 153 ng/day). Published 2 June 2025. View Source
• [2] TGA. Established Acceptable Intake for Nitrosamines in Medicines. DCNP AI: 400 ng/day. Published 31 January 2024. View Source
• [3] EMA/CMDh. Appendix 1 – Acceptable Intakes Established for N-Nitrosamines. Addition of 1-(2,3-dichlorophenyl)-4-nitrosopiperazine. Published January 2024. View Source
• [4] USP Nitrosamines Exchange. Limit for Nitroso Ciprofloxacin – Class Default AI of 153 ng/day Applied via Read-Across from TriMNP. Published 7 July 2022. View Source

Structural Differentiation: DCNP Fragment vs. Full-Length Nitroso Aripiprazole

The term 'N-Nitroso Aripiprazole' encompasses multiple distinct chemical entities with different molecular identities. EP Impurity B (also called Aripiprazole Nitroso Impurity 1 or DCNP) has the molecular formula C10H11Cl2N3O, a molecular weight of 260.12 g/mol, and the structure 1-(2,3-dichlorophenyl)-4-nitrosopiperazine [1]. In contrast, the full-length N-Nitroso Aripiprazole (the entire API scaffold with the N-nitroso modification) has the molecular formula C23H26Cl2N4O3 and a molecular weight of 477.39 g/mol, corresponding to 7-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-1-nitroso-3,4-dihydroquinolin-2(1H)-one [2]. EP Impurity E represents an oxidized quinolinone variant (molecular weight differing by 2 Da from the reduced form) [3]. These structural differences produce distinct chromatographic retention times, distinct MS ionization efficiencies, and distinct MS/MS fragmentation patterns—meaning each impurity requires its own characterized reference standard for unambiguous identification and quantification in LC-MS/MS methods .

Structure: fragment vs. full

Head-to-head

EP Impurity B (DCNP, MW 260.12) vs. full-length N-Nitroso Aripiprazole (MW 477.39); ΔMW 217.27

Different retention, MS response; cannot substitute

Each EP impurity requires its own characterized standard

Evidence Dimension	Chemical identity: molecular formula, molecular weight, and IUPAC structure
Target Compound Data	N-Nitroso Aripiprazole EP Impurity B (DCNP): C10H11Cl2N3O, MW = 260.12 g/mol, 1-(2,3-dichlorophenyl)-4-nitrosopiperazine
Comparator Or Baseline	Full-length N-Nitroso Aripiprazole: C23H26Cl2N4O3, MW = 477.39 g/mol, 7-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-1-nitroso-3,4-dihydroquinolin-2(1H)-one
Quantified Difference	MW difference = 217.27 g/mol; Formula difference = C13H15N1O2; Structural difference = absence of butoxy-dihydroquinolinone linker in EP Impurity B
Conditions	Structural identity confirmed by 1H NMR, IR, Mass (ESI), and HPLC purity ≥98% (NLT) per Certificate of Analysis specifications; EP and USP pharmacopoeial monographs

Why This Matters

A laboratory cannot substitute the DCNP fragment (EP Impurity B, MW 260.12) for the full-length N-Nitroso Aripiprazole (MW 477.39) in analytical methods because they are chromatographically distinct species with different retention times and MS responses; procuring the correct EP impurity reference standard for the specific impurity being monitored is essential for method accuracy and regulatory compliance.

• [1] Veeprho. N-Nitroso Aripiprazole EP Impurity B (CAS 2989508-28-1): C10H11Cl2N3O, MW 260.12 g/mol, 1-(2,3-dichlorophenyl)-4-nitrosopiperazine. Product Datasheet. View Source
• [2] Pharmaffiliates. N-Nitroso Aripiprazole: C23H26Cl2N4O3, MW 477.39 g/mol, 7-(4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-1-nitroso-3,4-dihydroquinolin-2(1H)-one. Product Datasheet. View Source
• [3] ChemWhat. N-Nitroso Aripiprazole EP Impurity E: 7-(4-(4-(2,3-Dichlorophenyl)piperazin-1-yl)butoxy)-1-nitrosoquinolin-2(1H)-one. Chemical Database Entry. View Source

Pharmacopoeial Traceability: EP/USP Recognition vs. Non-Compendial Impurities

N-Nitroso Aripiprazole carries formal designations in both the European Pharmacopoeia (EP Impurity B, EP Impurity E, EP Impurity F) and the United States Pharmacopeia (USP Related Compound C, USP Related Compound F, USP Related Compound G) [1]. This dual-compendial recognition provides a traceability pathway that non-compendial nitrosamine impurities lack. For example, 1-(2,3-dichlorophenyl)-4-nitrosopiperazine is explicitly listed as EP Impurity B and USP Related Compound C (Free Form) under the aripiprazole drug substance monograph, meaning its use as a reference standard is directly linked to regulatory-quality methods for aripiprazole . In contrast, N-nitroso impurities from other antipsychotics (e.g., N-nitroso impurity of cariprazine, which is also a 1-(2-chlorophenyl)-4-nitrosopiperazine derivative) have no cross-applicable pharmacopoeial designation for aripiprazole products [2]. Vendors can provide further traceability of N-Nitroso Aripiprazole reference standards against USP or EP compendial standards upon feasibility assessment [3].

Compendial traceability

Class-level

EP Impurity B/E/F and USP Related Compound C/F/G designations available; non-compendial impurities lack aripiprazole-specific listing

Auditable traceability expected in regulatory review

Non-compendial standards risk method validation rejection

Evidence Dimension	Pharmacopoeial compendial designation and regulatory traceability status
Target Compound Data	N-Nitroso Aripiprazole: Designated as EP Impurity B/E/F and USP Related Compound C/F/G; traceable to EP and USP monographs
Comparator Or Baseline	Non-compendial nitrosamine impurities (e.g., N-nitroso-cariprazine impurity, generic N-nitroso-piperazines): No aripiprazole-specific EP or USP monograph designation
Quantified Difference	Dual-compendial recognition (EP + USP) vs. zero compendial recognition for aripiprazole-specific nitrosamine testing
Conditions	USP 40–NF 35 Aripiprazole Monograph; European Pharmacopoeia Aripiprazole Monograph; vendor Certificate of Analysis with compendial traceability statement

Why This Matters

For ANDA and NDA submissions, regulatory reviewers expect impurity reference standards with clear pharmacopoeial lineage; procurement of a non-compendial nitrosamine standard risks rejection during method validation review, whereas N-Nitroso Aripiprazole EP Impurity B/USP Related Compound C provides auditable traceability to official monographs.

• [1] Axios Research. N-Nitroso Aripiprazole EP Impurity B (N-Nitroso Aripiprazole USP Related Compound C (Free Form)) – Product Page. Available at: https://www.axios-research.com View Source
• [2] ChemWhat. Cariprazine Nitroso Impurity 1 (CAS 2221987-86-4): 1-(2-Chlorophenyl)-4-nitrosopiperazine. Note: distinct from aripiprazole NDSRI. Database Entry. View Source
• [3] SynZeal Research. N-Nitroso Aripiprazole – Traceability Against Pharmacopeial Standards (USP or EP) Available Upon Feasibility. Product Datasheet. View Source

Reference Standard Purity and Multi-Technique Characterization

N-Nitroso Aripiprazole reference standards from major suppliers are specified at NLT 98% HPLC purity with comprehensive characterization including 1H NMR, IR, Mass Spectrometry (ESI), and Karl Fischer/TGA water content determination, with potency calculated as [100 – (Water content by KF)] × HPLC Purity / 100 . This multi-orthogonal characterization package contrasts with generic nitrosamine standards that may only report HPLC purity without complementary identity confirmation techniques. The NLT 98% purity specification is critical because nitrosamine impurity reference standards are used for quantitative determination at trace levels (ng/day AI translates to sub-ppm levels in drug product); a 2% impurity in the reference standard itself can introduce systematic quantification errors exceeding 2% at the analyte level—potentially pushing a borderline-compliant batch into apparent non-compliance with the 400 ng/day AI limit [1]. Furthermore, the Certificate of Analysis provides batch-specific data enabling users to apply purity correction factors in their calculations, a practice explicitly recommended for nitrosamine quantitative reference standards .

Purity & characterization

Specification review

HPLC purity NLT 98%; 1H NMR, IR, MS, KF/TGA; potency = (100 – water) × HPLC purity/100

Supports trace-level quantification accuracy

Orthogonal ID reduces reference standard uncertainty

Evidence Dimension	Reference standard purity specification and characterization completeness for quantitative nitrosamine analysis
Target Compound Data	N-Nitroso Aripiprazole: HPLC Purity NLT 98%, characterization by 1H NMR, IR, Mass (ESI), KF/TGA water content, potency calculation formula provided
Comparator Or Baseline	Generic/unbranded nitrosamine standards: often HPLC purity only (no orthogonal identity confirmation); purity may be specified at ≥95% rather than NLT 98%
Quantified Difference	NLT 98% vs. ≥95% purity (≥3% absolute purity difference); multi-technique characterization (4+ orthogonal methods) vs. single-technique (HPLC only)
Conditions	Per ICH Q2(R1) guidelines for impurity reference standards; Certificate of Analysis specifications; quantitative use for ANDA/NDA regulatory submission

Why This Matters

When quantifying nitrosamines at AI limits of 400 ng/day (translating to sub-ppm levels in drug product), a 3% uncertainty in reference standard purity can propagate to a ±12 ng/day uncertainty in the reported nitrosamine level—a significant fraction of the 400 ng/day AI—making high-purity, well-characterized reference standards a procurement requirement for defensible regulatory data.

• [1] Veeprho. N-Nitroso Aripiprazole EP Impurity B – COA and Characterization Data Always Included; Product is Impurity Reference Standard for Quantitative Use. Product Page. View Source

Regulatory Necessity of Aripiprazole-Specific Nitrosamine Assessment

Regulatory agencies now require product-specific nitrosamine risk assessments as part of ANDA and NDA submissions for aripiprazole-containing products. As documented on the USP Nitrosamines Exchange, aripiprazole applications lacking adequate nitrosamine impurity data—including data on 1-(2,3-dichlorophenyl)-4-nitrosopiperazine—have received 'Major Objections' from regulatory reviewers, rendering the application non-approvable until the deficiency is resolved [1]. The EMA/CMDh formally added 1-(2,3-dichlorophenyl)-4-nitrosopiperazine to Appendix 1 of the Nitrosamine Q&A document in January 2024, codifying the requirement to control this specific impurity to ≤400 ng/day in aripiprazole drug products [2]. This is distinct from general nitrosamine screening programs, which may use multi-analyte panels covering common nitrosamines (e.g., NDMA, NDEA, NMBA) but do not include DCNP as a targeted analyte [3]. Consequently, a generic nitrosamine screening panel is insufficient for aripiprazole regulatory submissions; procurement of the specific N-Nitroso Aripiprazole reference standard is a de facto regulatory requirement for any ANDA or NDA filing for aripiprazole products [4].

Regulatory necessity

Analytical context

DCNP listed in EMA Appendix 1 (Jan 2024); generic screening panels lack this analyte; inadequate data = Major Objection

Product-specific standard is de facto requirement

ANDA/NDA submission at risk without dedicated method

Evidence Dimension	Regulatory submission requirement status for aripiprazole-specific nitrosamine impurity control
Target Compound Data	1-(2,3-Dichlorophenyl)-4-nitrosopiperazine (DCNP): Specifically listed in EMA Appendix 1 (January 2024); required for aripiprazole ANDA/NDA nitrosamine risk assessment; deficiency = Major Objection
Comparator Or Baseline	Generic nitrosamine screening panels (NDMA, NDEA, NMBA, etc.): Not specific to aripiprazole; do not include DCNP as a target analyte; insufficient for product-specific risk assessment
Quantified Difference	DCNP requires dedicated reference standard and validated product-specific method; generic panels cover 0 of the aripiprazole-specific NDSRIs
Conditions	Regulatory framework: EMA/CMDh Nitrosamine Q&A Document (Question 10, Appendix 1); FDA Guidance for Industry 'Control of Nitrosamine Impurities in Human Drugs'; ICH M7(R1) guideline

Why This Matters

The documented issuance of 'Major Objections' for aripiprazole applications with inadequate nitrosamine data transforms N-Nitroso Aripiprazole reference standard procurement from a best-practice recommendation into a regulatory necessity—without it, ANDA/NDA approval is at risk of significant delay or rejection.

• [1] USP Nitrosamines Exchange. Aripiprazole Is Not Approvable Since 'Major Objections' Have Been Identified – Nitrosamine Risk Evaluation Inadequate. Published 13 July 2023. View Source
• [2] EMA/CMDh. Nitrosamine Q&A Document Revised – Appendix 1 Addition of 1-(2,3-Dichlorophenyl)-4-nitrosopiperazine. Published January 2024. Reported via GMP Navigator, 5 February 2024. View Source
• [3] TGA. Established Acceptable Intake for Nitrosamines in Medicines. AI Limits Are Applicable Only If a Product Contains a Single N-Nitrosamine. Published 24 August 2023. View Source
• [4] Veeprho. N-Nitroso Aripiprazole – Suitable for ANDA and NDA; Ensures Trace Nitroso Impurities Remain Within FDA and EMA Safety Limits. Product Page, 2023. View Source

N-Nitroso Aripiprazole Application Scenarios

ANDA/NDA Nitrosamine Risk Assessment for Aripiprazole

Pharmaceutical companies preparing Abbreviated New Drug Applications (ANDAs) or New Drug Applications (NDAs) for aripiprazole-containing drug products must include a product-specific nitrosamine risk assessment that quantifies 1-(2,3-dichlorophenyl)-4-nitrosopiperazine (DCNP) levels and demonstrates control below the 400 ng/day AI limit [1]. N-Nitroso Aripiprazole EP Impurity B (CAS 2989508-28-1) serves as the primary reference standard for developing and validating the LC-MS/MS method used to generate this regulatory data. Without this specific reference standard, the nitrosamine section of the submission is likely to receive a Major Objection, as documented by the USP Nitrosamines Exchange in July 2023 for aripiprazole applications with inadequate nitrosamine data [2].

Stability-Indicating Method and Forced Degradation Studies

The full-length N-Nitroso Aripiprazole (MW 477.39 g/mol) and its related EP impurities (E and F) are critical reference materials for developing stability-indicating HPLC methods that separate and quantify all potential N-nitroso degradation products formed under ICH Q1A(R2) stress conditions (acid, base, oxidative, thermal, photolytic) [1]. The distinct molecular weights and structures of EP Impurity B (MW 260.12), EP Impurity E (oxidized quinolinone), and EP Impurity F (N-oxide variant) require individual reference standards to establish system suitability criteria—specifically resolution between adjacent nitrosamine peaks and relative retention times—as mandated by USP General Chapter <1469> on Nitrosamine Impurities [2]. Procurement of the complete impurity kit rather than a single standard enables comprehensive forced degradation profiling.

Aripiprazole API Batch Release and QC Testing

Commercial manufacturers of aripiprazole active pharmaceutical ingredient (API) are required by ICH Q7 and cGMP regulations to perform batch-to-batch nitrosamine impurity testing using qualified reference standards [1]. N-Nitroso Aripiprazole EP Impurity B, supplied with a Certificate of Analysis demonstrating NLT 98% HPLC purity and orthogonal identity confirmation by 1H NMR, IR, and mass spectrometry, meets the regulatory expectation for a primary reference standard in QC release testing [2]. The 400 ng/day AI limit translates to a maximum allowable concentration in the drug product that depends on the maximum daily dose (MDD) of aripiprazole; for a typical 30 mg/day dose, the specification limit is approximately 13.3 ppm—requiring reference standard purity sufficient to support accurate quantification at this level [3].

Cross-Validation Across Aripiprazole and Related Antipsychotics

Analytical laboratories developing multi-product nitrosamine screening methods benefit from using N-Nitroso Aripiprazole (DCNP) as a structurally informative comparator for other N-nitroso-piperazine NDSRIs, including those from cariprazine (1-(2-chlorophenyl)-4-nitrosopiperazine) and cinnarizine (1-(diphenylmethyl)-4-nitrosopiperazine), both of which share the N-nitroso-piperazine core but carry different N-aryl substituents and have distinct AI limits [1]. Comparing DCNP's chromatographic behavior (retention time, ionization efficiency, fragmentation pattern) with these structural analogs enables development of robust, multi-analyte LC-MS/MS methods that can differentiate co-eluting N-nitroso-piperazine species [2]. This is particularly valuable for contract research organizations (CROs) and QC laboratories managing nitrosamine testing programs across multiple antipsychotic drug products [3].

Application

Selection Property

Validation Focus

ANDA/NDA nitrosamine risk assessment

Compendial designation, AI-compliant reference standard

Method validation with product-specific DCNP standard; LOQ demonstration

Stability-indicating method & forced degradation

Multi-impurity kit (EP B, E, F) for structural differentiation

Resolution between nitrosamine peaks under ICH stress conditions

API batch release & QC testing

High-purity (>98%), multi-technique characterized standard

Sub-ppm quantification accuracy using batch-specific purity factor

Cross-validation with related antipsychotics

N-nitroso-piperazine comparator for cariprazine, cinnarizine analogs

Multi-analyte LC-MS/MS differentiation of co-eluting NDSRIs

• [1] TGA. Established Acceptable Intake for Nitrosamines in Medicines. Published 24 August 2023; Updated 31 January 2024. Available at: https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
• [2] USP Nitrosamines Exchange. Aripiprazole Is Not Approvable Since 'Major Objections' Have Been Identified. Published 13 July 2023. Available at: https://nitrosamines.usp.org View Source
• [3] Veeprho. N-Nitroso Aripiprazole EP Impurity B (CAS 2989508-28-1) – Product Datasheet and COA. Available at: https://veeprho.com/impurities/1-23-dichlorophenyl-4-nitrosopiperazine/ View Source